Cas no 1524972-04-0 (Methyl 2-cyano-2-methanesulfonylacetate)

Methyl 2-cyano-2-methanesulfonylacetate is a versatile sulfone-containing ester with applications in organic synthesis and pharmaceutical intermediates. Its key structural features—the cyano and methanesulfonyl groups—enhance reactivity, making it valuable for nucleophilic substitution and cyclization reactions. The ester functionality provides stability while allowing further derivatization under mild conditions. This compound is particularly useful in the synthesis of heterocycles and functionalized acrylates due to its electron-withdrawing properties, which facilitate Michael additions and other conjugate reactions. Its high purity and consistent performance make it a reliable choice for research and industrial-scale processes requiring precise control over reaction pathways.

Methyl 2-cyano-2-methanesulfonylacetate structure

1524972-04-0 structure

Product name:Methyl 2-cyano-2-methanesulfonylacetate

CAS No:1524972-04-0

MF:C₅H₇NO₄S

MW:177.178380250931

CID:5713767

PubChem ID:80113799

Methyl 2-cyano-2-methanesulfonylacetate Chemical and Physical Properties

Names and Identifiers

- methyl2-cyano-2-methanesulfonylacetate
- methyl 2-cyano-2-methanesulfonylacetate
- AKOS018675100
- EN300-1126769
- 1524972-04-0
- Acetic acid, 2-cyano-2-(methylsulfonyl)-, methyl ester
- Methyl 2-cyano-2-methanesulfonylacetate
- Inchi： 1S/C5H7NO4S/c1-10-5(7)4(3-6)11(2,8)9/h4H,1-2H3
- InChI Key： CLRGJNNRVSHQPZ-UHFFFAOYSA-N
- SMILES： S(C)(C(C#N)C(=O)OC)(=O)=O

Computed Properties

Exact Mass: 177.00957888g/mol
Monoisotopic Mass: 177.00957888g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 290
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.5
Topological Polar Surface Area: 92.6Å²

Experimental Properties

Density: 1.369±0.06 g/cm3(Predicted)
Boiling Point: 387.4±32.0 °C(Predicted)

Methyl 2-cyano-2-methanesulfonylacetate Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1126769-0.1g	methyl 2-cyano-2-methanesulfonylacetate	1524972-04-0	95%	0.1g	$490.0	2023-10-26
Enamine	EN300-1126769-5g	methyl 2-cyano-2-methanesulfonylacetate	1524972-04-0	95%	5g	$1614.0	2023-10-26
Enamine	EN300-1126769-1g	methyl 2-cyano-2-methanesulfonylacetate	1524972-04-0	95%	1g	$557.0	2023-10-26
Enamine	EN300-1126769-10g	methyl 2-cyano-2-methanesulfonylacetate	1524972-04-0	95%	10g	$2393.0	2023-10-26
Enamine	EN300-1126769-0.05g	methyl 2-cyano-2-methanesulfonylacetate	1524972-04-0	95%	0.05g	$468.0	2023-10-26
Enamine	EN300-1126769-2.5g	methyl 2-cyano-2-methanesulfonylacetate	1524972-04-0	95%	2.5g	$1089.0	2023-10-26
Enamine	EN300-1126769-1.0g	methyl 2-cyano-2-methanesulfonylacetate	1524972-04-0		1g	$728.0	2023-06-09
Enamine	EN300-1126769-0.5g	methyl 2-cyano-2-methanesulfonylacetate	1524972-04-0	95%	0.5g	$535.0	2023-10-26
Enamine	EN300-1126769-5.0g	methyl 2-cyano-2-methanesulfonylacetate	1524972-04-0		5g	$2110.0	2023-06-09
Enamine	EN300-1126769-0.25g	methyl 2-cyano-2-methanesulfonylacetate	1524972-04-0	95%	0.25g	$513.0	2023-10-26